Cas no 1361601-95-7 (2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361601-95-7
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968585
• Update Time: 2025-05-25

2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-10-2-1-8(11(15)12(10)16)9-5-7(3-4-17)6-19-13(9)18/h1-2,5-6H,3H2,(H2,18,19)
• InChI Key： BGRFJQVGZPPEOG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(N)=NC=C(CC#N)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile

Comprehensive Overview of 2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361601-95-7)

2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361601-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trichlorophenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a nitrile functional group with an amino moiety, offering versatile reactivity for synthetic modifications.

The compound’s CAS number 1361601-95-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its 2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile nomenclature reflects the IUPAC naming conventions, highlighting the positions of key functional groups. The trichlorophenyl segment is notable for its electron-withdrawing properties, which influence the compound’s electronic distribution and potential biological activity. Such features make it a candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile has surged due to their relevance in developing small-molecule inhibitors and catalysts. Searches for "pyridine derivatives in drug design" or "nitrile-containing agrochemicals" reflect growing interest in this niche. The compound’s acetonitrile group further enhances its utility in cross-coupling reactions, a hot topic in synthetic organic chemistry. These attributes align with industry trends toward sustainable and efficient chemical synthesis.

From a technical standpoint, CAS 1361601-95-7 exhibits moderate solubility in polar solvents, a property leveraged in purification and formulation processes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and stability. Researchers often inquire about "synthetic routes for halogenated pyridines" or "applications of aminoacetonitriles," underscoring the compound’s interdisciplinary appeal. Its stability under ambient conditions also makes it a practical choice for laboratory-scale experiments.

The compound’s potential extends to material science, where its aromatic system and electron-deficient rings are explored for organic electronics. Queries like "conductive polymers from pyridine precursors" highlight this intersection. Additionally, its bioisosteric properties—akin to prevalent pharmacophores—fuel investigations into targeted therapies. While not a household name, 2-Amino-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile exemplifies how niche chemicals drive innovation in high-impact fields.

Regulatory compliance and safety data for CAS 1361601-95-7 are meticulously documented, addressing concerns about "handling halogenated compounds" or "environmental impact of nitriles." Such transparency supports its adoption in industrial and academic settings. As synthetic methodologies advance, this compound’s role in green chemistry initiatives—such as solvent-free reactions—may further elevate its profile. Its balanced reactivity and structural tunability position it as a valuable asset for future scientific breakthroughs.